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Compound Focus: (S)-2-methoxy-butane

CAS No.: 66610-39-7

Cat. No.: S8537833

Isomers of C5H120

C5H120 has multiple isomers falling into two main categories: alcohols (containing an -OH group) and

ethers (with an R-O-R' structure) [1].

The table below lists the common structural isomers. Note that this list is for comprehensive reference;

performance comparisons should focus on the most common and relevant isomers.

lsomer IUPAC Name
. Type Primary/Secondary/Tertiary (Common Skeletal Structure
ame
Name)
1-Pentanol Alcohol  Primary Pentan-1-ol CH3(CH2)3CH20H
(1]
2-Pentanol Alcohol  Secondary Pentan-2-ol CH3CH2CH2CH(OH) CH3
[1]
3-Pentanol Alcohol  Secondary Pentan-3-ol CH3CH2CH(OH) CH2CH3

(1]
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IUPAC Name

Isomer . .

Name Type Primary/Secondary/Tertiary (Common Skeletal Structure
Name)

2-Methyl-1- Alcohol  Primary 2-Methylbutan-1-  (CH3)2CHCH2CH20H

butanol [1] ol

3-Methyl-1- Alcohol  Primary 3-Methylbutan-1-  (CH3)2CHCH2CH20H

butanol ol

(Isopentyl

alcohol) [2]

[1]

2-Methyl-2- Alcohol  Tertiary 2-Methylbutan-2-  CH3CH2C(CH3)

butanol [1] ol (OH)CH3

3-Methyl-2- Alcohol  Secondary 3-Methylbutan-2-  (CH3)2CHCH(OH) CH3

butanol [1] ol

Ethyl propyl Ether - 1-Ethoxypropane  CH3CH20CH2CH2CH3

ether [3] [4]

Methyl butyl Ether - 1- CH30CH2CH2CH2CH3
ether [3] Methoxybutane

Diethyl ether Ether - Ethoxyethane CH3CH20CH2CH3

(3] [4]

Methyl Ether - 1-Methoxy-2- CH30CH2CH(CH3)2
isobutyl ether methylpropane

(3]

Framework for Thermochemical Data Comparison

To create your comparative guide, you will need to populate tables with quantitative data. Here are proposed

tables and the key thermochemical properties to compare.
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Table 1: Standard Thermochemical Properties at 298.15 K

This data should be obtained from reliable sources like the NIST Chemistry WebBook.

Isomer Name AfH® (kd/mol) AcH? (kJd/mol) S° (Jimol-K) Cp (J/mol-K)

1-Pentanol [Data needed] [Data needed] [Data needed] [Data needed]
2-Methyl-2-butanol [Data needed] [Data needed] [Data needed] [Data needed]
Diethyl ether [Data needed] [Data needed] [Data needed] [Data needed]

AfHe: Standard enthalpy of formation. Crucial for calculating reaction enthalpies.
AcH?e: Standard enthalpy of combustion. Directly related to fuel performance.
S°: Standard molar entropy. Important for understanding Gibbs Free Energy.
Cp: Heat capacity. Indicates the energy required to raise the temperature.

Table 2: Experimentally Determined Thermal Stability Data

This data may be found in research articles investigating pyrolysis or thermal decomposition.

Onset Decomposition Major Decomposition Activation Energy, Ea
Isomer Name

Temp. (°C) Products (kd/imol)
1-Pentanol [Data needed] e.g., Alkenes, Water [Data needed]
2-Methyl-2- [Data needed] e.g., Alkenes, Water [Data needed]
butanol
Diethyl ether [Data needed] e.g., Aldehydes, Gases [Data needed]
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Experimental Methodologies

For your guide, here are established experimental protocols for obtaining key thermochemical data.

e Calorimetry for Enthalpy of Combustion (AcH®):

o Use a constant-volume bomb calorimeter according to standard methods (e.g., ASTM D240).

o Purge the bomb with pure oxygen and pressurize to about 25 atm.

o Weigh a small sample of the pure isomer (~0.5 g) in a crucible.

o Submerge the bomb in a known mass of water and initiate combustion electrically.

o Record the precise temperature change of the water jacket.

o Calculate AcH® using the heat capacity of the calorimeter system and the mass of the sample.
The enthalpy of formation (AfH®) can then be derived using Hess's Law.

e Thermogravimetric Analysis (TGA) for Thermal Stability:

o Use a thermogravimetric analyzer.

o Load a small sample (1-5 mg) into a platinum crucible to minimize sample size effects.

o Heat the sample under an inert atmosphere (e.g., nitrogen) at a constant rate (e.g., 10 °C/min)
from room temperature to 600 °C.

o Record the mass loss as a function of temperature.

o The onset of decomposition is typically identified as the temperature at which a 5% mass loss
occurs. The activation energy (Ea) can be calculated from the TGA data using model-free
methods like the Flynn-Wall-Ozawa method.

Thermochemistry Comparison Workflow

To help visualize the process of data collection and comparison, the following diagram outlines the core

workflow.
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Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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